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Detailed Experimental Protocol: CPK20
Immunoprecipitation
This protocol provides a starting point and should be optimized for your specific experimental

conditions.

1. Cell Lysis

Wash cultured cells (e.g., from a 10 cm plate) once with ice-cold PBS.

Add 1 mL of ice-cold, non-denaturing IP Lysis Buffer (e.g., 20 mM Tris-HCl pH 8, 137 mM

NaCl, 1% NP-40, 2 mM EDTA) freshly supplemented with protease and phosphatase

inhibitors.[1]

Scrape cells and transfer the lysate to a microcentrifuge tube.[2]

Incubate on ice for 20-30 minutes with periodic vortexing.

Centrifuge at ~14,000 x g for 15 minutes at 4°C to pellet cell debris.[3]
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Transfer the clear supernatant to a new, pre-chilled tube. This is your cleared lysate.

2. Pre-Clearing Lysate

Add 20-30 µL of a 50% slurry of Protein A/G beads to the cleared lysate.

Incubate on a rotator for 30-60 minutes at 4°C.[3]

Centrifuge at 2,000-3,000 x g for 2 minutes at 4°C.

Carefully transfer the supernatant (pre-cleared lysate) to a new tube, avoiding the bead

pellet.

3. Immunoprecipitation

Determine the protein concentration of your lysate.

To 500-1000 µg of pre-cleared lysate, add the optimized amount of anti-CPK20 primary

antibody (typically 1-5 µg, but this must be titrated).[4]

Incubate on a rotator for 2-4 hours or overnight at 4°C.

Add 30-40 µL of pre-washed Protein A/G bead slurry to the lysate-antibody mixture.

Incubate on a rotator for another 1-3 hours at 4°C to capture the immune complexes.[3]

4. Washing

Pellet the beads by centrifugation at 2,000 x g for 2 minutes at 4°C.

Carefully remove and discard the supernatant.

Add 1 mL of cold Wash Buffer (start with IP Lysis Buffer). Resuspend the beads gently.

Rotate for 5-10 minutes at 4°C.[5]

Repeat the centrifugation and wash steps for a total of 3-5 times.[5]

5. Elution
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After the final wash, carefully remove all supernatant.

Add 30-50 µL of 1X Laemmli sample buffer to the beads.

Boil the samples at 95-100°C for 5-10 minutes to elute proteins and denature the antibody-

bead complex.[3]

Centrifuge to pellet the beads. The supernatant contains your immunoprecipitated proteins,

ready for analysis by Western Blot.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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